Cas no 2228400-56-2 (2-1-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine
• CAS No: 2228400-56-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5867410
• PubChem ID: 165849187
• Update Time: 2025-08-05

2-1-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine
• 2228400-56-2
• 2-[1-(1-methyl-1H-pyrazol-3-yl)cyclopropyl]ethan-1-amine
• EN300-1728603

• Inchi： 1S/C9H15N3/c1-12-7-2-8(11-12)9(3-4-9)5-6-10/h2,7H,3-6,10H2,1H3
• InChI Key： YLPZOXYYIPRYGQ-UHFFFAOYSA-N
• SMILES： N1=C(C=CN1C)C1(CCN)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine

2-(1-Methyl-1H-Pyrazol-3-Yl)Cyclopropylethan-1-Amine: A Comprehensive Overview

The compound with CAS No 2228400-56-2, commonly referred to as 2-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety and an amine group. The cyclopropane ring is known for its high strain energy, which often leads to interesting reactivity and potential applications in drug design.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The methyl group attached to the pyrazole ring in this compound adds another layer of complexity, potentially influencing its pharmacokinetic properties. Researchers have explored the synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic substitutions, demonstrating its versatility as a building block in organic synthesis.

One of the most promising applications of 2-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine lies in its potential as a lead compound for drug discovery. Its structure suggests that it could act as an antagonist or agonist at certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, anxiety, and pain. Preclinical studies have shown that this compound exhibits moderate potency against specific receptor subtypes, making it a valuable candidate for further optimization.

In addition to its pharmacological significance, this compound has also been studied for its physical properties. The cyclopropane ring contributes to its stability under certain reaction conditions, while the pyrazole moiety enhances its solubility in organic solvents. These properties make it suitable for use in various chemical transformations, including click chemistry and Suzuki-Miyaura couplings.

From a synthetic perspective, the preparation of 2-(1-methyl-1H-pyrazol-3-yl)cyclopropylethan-1-amine involves a multi-step process that requires careful control over reaction conditions. The key steps typically include the formation of the pyrazole ring via condensation reactions followed by cyclization to form the cyclopropane ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

The structural uniqueness of this compound also makes it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict its binding affinities towards various protein targets, providing valuable insights into its potential therapeutic applications. These computational approaches have complemented experimental data, accelerating the drug discovery process.

In conclusion, 2-(1-methyl-1H-pyrazol-3-Yl)Cyclopropylethan-1-Amine (CAS No 2228400-56-2) stands out as a versatile and intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, favorable physical properties, and promising biological activity position it as a valuable asset in both academic research and industrial drug development.